Cas no 1326887-99-3 (4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1326887-99-3
• MF: C₂₄H₁₆BrN₃O₃
• MW: 474.306144714355
• CID: 5399592
• Update Time: 2025-10-28

4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)isoquinolin-1-one
• 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C24H16BrN3O3/c1-30-18-6-4-5-17(13-18)28-14-21(19-7-2-3-8-20(19)24(28)29)23-26-22(27-31-23)15-9-11-16(25)12-10-15/h2-14H,1H3
• InChI Key： MFSICDPJBAWSEV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(Br)C=C3)N=2)=CN1C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one

Recent Advances in the Study of 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one (CAS: 1326887-99-3)

The compound 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one (CAS: 1326887-99-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of inflammation and cancer. The presence of the 1,2,4-oxadiazole moiety and the bromophenyl group has been implicated in its ability to interact with key protein targets, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated significant inhibitory effects on NF-κB signaling, a pathway often dysregulated in inflammatory diseases and cancers. The study utilized in vitro assays and x-ray crystallography to confirm its interaction with the IKKβ kinase, a critical component of the NF-κB pathway. These findings suggest that 1326887-99-3 could serve as a scaffold for designing novel anti-inflammatory and anti-cancer agents.

Another notable investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's pharmacokinetic properties. The study revealed favorable metabolic stability and oral bioavailability in rodent models, addressing previous concerns about its drug-likeness. However, challenges such as potential off-target effects and toxicity profiles remain to be fully characterized in subsequent preclinical studies.

Ongoing research is also examining the compound's potential in combination therapies. Preliminary data from collaborative efforts between academic and industrial laboratories indicate synergistic effects when 1326887-99-3 is co-administered with existing chemotherapeutic agents, enhancing efficacy while reducing required dosages. These findings are particularly relevant for overcoming drug resistance in oncology.

In conclusion, 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one represents a promising chemical entity with multifaceted therapeutic potential. Future research should prioritize in vivo validation of its safety and efficacy, as well as structural optimization to improve its pharmacological profile. The compound's unique chemical architecture and biological activity underscore its value as a subject of continued investigation in the quest for novel therapeutics.